![molecular formula C11H12INO B3224894 1-(7-Iodo-3,4-dihydro-2H-quinolin-1-yl)-ethanone CAS No. 1241912-47-9](/img/structure/B3224894.png)
1-(7-Iodo-3,4-dihydro-2H-quinolin-1-yl)-ethanone
Overview
Description
1-(7-Iodo-3,4-dihydro-2H-quinolin-1-yl)-ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known for its unique chemical properties and has been extensively studied for its potential therapeutic uses.
Scientific Research Applications
Green Chemistry in Quinoline Synthesis
The quinoline core, including structures similar to 1-(7-Iodo-3,4-dihydro-2H-quinolin-1-yl)-ethanone, has vast biological activities, influencing research in anticancer, antimalarial, antimicrobial, antifungal, antitubercular, and antileishmanial applications. The emphasis on green chemistry approaches for quinoline synthesis reflects a move towards more environmentally friendly and less toxic methods. These methods aim to reduce or eliminate the use of hazardous chemicals, solvents, and catalysts, offering a more sustainable pathway for quinoline derivative synthesis with potential applications in medicinal chemistry and drug development (Nainwal et al., 2019).
Quinoline Derivatives as Corrosion Inhibitors
Beyond their biological applications, quinoline derivatives, such as this compound, have also been recognized for their utility as anticorrosive materials. These compounds show effectiveness against metallic corrosion due to their ability to form stable chelating complexes with surface metallic atoms through coordination bonding. This application is significant in various industries, including pharmaceuticals and manufacturing, where corrosion prevention is critical (Verma et al., 2020).
Bioactive Quinoline Alkaloids in Drug Development
Quinoline and quinazoline alkaloids have been the focus of extensive research due to their significant bioactivities. These compounds, including those structurally related to this compound, have led to discoveries in antimalarial and anticancer drug development. The review of bioactive alkaloids from quinoline and quinazoline classes highlights their potential in discovering new drugs, with over 200 molecules exhibiting a broad range of bioactivities, including antitumor, antibacterial, and antiviral effects (Shang et al., 2018).
properties
IUPAC Name |
1-(7-iodo-3,4-dihydro-2H-quinolin-1-yl)ethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12INO/c1-8(14)13-6-2-3-9-4-5-10(12)7-11(9)13/h4-5,7H,2-3,6H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGBHHHNOBXUEBR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCC2=C1C=C(C=C2)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12INO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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